molecular formula C15H24N2O2 B247966 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide

3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide

Cat. No. B247966
M. Wt: 264.36 g/mol
InChI Key: SBCHPPQWPRGNCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide, also known as bupropion, is a chemical compound that has been extensively studied for its potential applications in scientific research. Bupropion is a substituted cathinone and is structurally similar to amphetamines. It is a weak dopamine reuptake inhibitor and norepinephrine reuptake inhibitor, making it a potential treatment for depression, attention deficit hyperactivity disorder (ADHD), and nicotine addiction.

Mechanism of Action

Bupropion is a weak dopamine reuptake inhibitor and norepinephrine reuptake inhibitor. It also acts as an antagonist at nicotinic acetylcholine receptors. The exact mechanism of action of 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide is not fully understood, but it is believed to increase the levels of dopamine and norepinephrine in the brain, leading to a reduction in symptoms of depression and ADHD.
Biochemical and Physiological Effects:
Bupropion has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, leading to a reduction in symptoms of depression and ADHD. Bupropion has also been shown to decrease the levels of acetylcholine in the brain, leading to a reduction in nicotine cravings.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. Bupropion is also relatively easy to synthesize and is readily available. One limitation of using 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide in lab experiments is that it has a relatively short half-life, meaning that it may need to be administered multiple times throughout the experiment.

Future Directions

There are a number of potential future directions for research on 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide. One area of research could focus on the use of 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide in the treatment of other psychiatric disorders, such as anxiety disorders or post-traumatic stress disorder. Another area of research could focus on the development of new formulations of 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide that have a longer half-life, making them more suitable for use in lab experiments. Finally, research could focus on the development of new drugs that are based on the structure of 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide, but with improved efficacy or fewer side effects.
In conclusion, 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to be effective in the treatment of depression, ADHD, and nicotine addiction. Bupropion has a well-understood mechanism of action and is relatively easy to synthesize. There are a number of potential future directions for research on 3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide, including the development of new formulations with a longer half-life and the development of new drugs based on its structure.

Synthesis Methods

Bupropion can be synthesized through a variety of methods, including the reduction of 2-bromo-4'-methoxyacetophenone with sodium borohydride, the reaction of 4'-chloroacetophenone with butylamine followed by reduction with lithium aluminum hydride, or the reaction of 4'-chloroacetophenone with methylamine followed by reduction with sodium borohydride.

Scientific Research Applications

Bupropion has been extensively studied for its potential applications in scientific research. It has been shown to be effective in the treatment of depression, ADHD, and nicotine addiction. Bupropion has also been studied for its potential use in the treatment of obesity, bipolar disorder, and seasonal affective disorder.

properties

Product Name

3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide

Molecular Formula

C15H24N2O2

Molecular Weight

264.36 g/mol

IUPAC Name

3-[butyl(methyl)amino]-N-(2-methoxyphenyl)propanamide

InChI

InChI=1S/C15H24N2O2/c1-4-5-11-17(2)12-10-15(18)16-13-8-6-7-9-14(13)19-3/h6-9H,4-5,10-12H2,1-3H3,(H,16,18)

InChI Key

SBCHPPQWPRGNCZ-UHFFFAOYSA-N

SMILES

CCCCN(C)CCC(=O)NC1=CC=CC=C1OC

Canonical SMILES

CCCCN(C)CCC(=O)NC1=CC=CC=C1OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.